Cas no 639826-20-3 (Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester
• CAS No: 639826-20-3
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 1670964
• PubChem ID: 85907448
• Update Time: 2025-10-21

Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester
• 639826-20-3
• MHKQQJFBTLFSJH-UHFFFAOYSA-N
• SCHEMBL18159369
• methyl 2-(difluoromethoxy)-5-methylbenzoate
• Methyl 2-difluoromethoxy-5-methylbenzoate
• methyl2-(difluoromethoxy)-5-methylbenzoate

• Inchi： 1S/C10H10F2O3/c1-6-3-4-8(15-10(11)12)7(5-6)9(13)14-2/h3-5,10H,1-2H3
• InChI Key： MHKQQJFBTLFSJH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1C(=O)OC)F

Computed Properties

• Exact Mass: 216.0598
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester

Recent Advances in the Study of Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester (CAS: 639826-20-3)

Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester (CAS: 639826-20-3) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to introduce the difluoromethoxy group efficiently. These methodological advancements have not only streamlined the production process but also reduced the environmental impact by minimizing the use of hazardous reagents. The compound's structural features, such as the difluoromethoxy group, are believed to enhance its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have demonstrated that Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester exhibits moderate inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, preliminary screening against a panel of bacterial and fungal strains revealed its potential as a broad-spectrum antimicrobial agent. These findings suggest that the compound could serve as a scaffold for the development of new anti-inflammatory and antimicrobial drugs, addressing the growing need for novel therapeutics in the face of increasing drug resistance.

Further investigations into the mechanism of action of Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester have utilized computational modeling and molecular docking studies. These approaches have provided insights into the compound's interactions with target proteins, revealing potential binding sites and affinity profiles. Such data are invaluable for structure-activity relationship (SAR) studies, which aim to optimize the compound's efficacy and selectivity. Collaborative efforts between academic and industrial researchers are currently underway to explore these avenues, with the goal of advancing the compound into preclinical development.

In conclusion, Benzoic acid, 2-(difluoromethoxy)-5-methyl-, methyl ester (CAS: 639826-20-3) represents a promising chemical entity with diverse applications in pharmaceutical research. Its optimized synthesis, coupled with its demonstrated biological activities, positions it as a valuable tool for drug discovery. Future research should focus on elucidating its pharmacokinetic properties and conducting in vivo efficacy studies to fully assess its therapeutic potential. The ongoing exploration of this compound underscores the importance of fluorinated aromatic derivatives in modern medicinal chemistry.